3-(3,4-Dimethoxyphenyl)-4-(3,4-dimethylanilino)-3-buten-2-one
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Description
Scientific Research Applications
Chemical Structure and Reactivity
The study of lignin model compounds, including those related to 3-(3,4-Dimethoxyphenyl)-4-(3,4-dimethylanilino)-3-buten-2-one, has revealed significant insights into the mechanism of β-O-4 bond cleavage during acidolysis, suggesting implications for lignin depolymerization strategies and understanding of lignin structure (T. Yokoyama, 2015).
Environmental Impact and Toxicology
Research into the environmental impact and toxicology of related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), provides a foundation for understanding the ecological consequences and potential risks associated with the use of phenolic compounds. These insights are crucial for the development of safer chemical practices and environmental protection measures (Natana Raquel Zuanazzi et al., 2020).
Biological Production and Recovery
The exploration of biologically produced diols, including studies on downstream processing, highlights the importance of efficient recovery and purification techniques. This research contributes to the broader field of bio-based chemical production, offering sustainable alternatives to traditional chemical synthesis methods (Zhi-Long Xiu & A. Zeng, 2008).
Bioactivities of Phenolic Compounds
Investigations into the bioactivities of phenolic compounds, including analogs of the compound , reveal their potential as sources of natural antioxidants, with implications for food preservation, pharmaceuticals, and cosmetic applications. Understanding these bioactivities can guide the development of natural antioxidant agents with health-promoting properties (Fuqiang Zhao et al., 2020).
Analytical and Detection Techniques
Advancements in analytical techniques for detecting amino acids and related compounds underscore the importance of accurate measurement and characterization in research and industry. These methods facilitate the study of compound interactions, bioavailability, and metabolic pathways, essential for the development of nutritional supplements and therapeutic agents (A. Dinu & C. Apetrei, 2022).
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-4-(3,4-dimethylanilino)but-3-en-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-13-6-8-17(10-14(13)2)21-12-18(15(3)22)16-7-9-19(23-4)20(11-16)24-5/h6-12,21H,1-5H3/b18-12- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQLGJARRHVZIE-PDGQHHTCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC=C(C2=CC(=C(C=C2)OC)OC)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/C=C(\C2=CC(=C(C=C2)OC)OC)/C(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.